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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-D10

Cat. No.: B1460104

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of 1,3-Dimethoxybenzene-D10 in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling 1,3-Dimethoxybenzene-
D10, based on established safety protocols for its non-deuterated analog, 1,3-
Dimethoxybenzene.
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Personal Protective

Body Part . Standard

Equipment

Chemical splash-resistant

safety glasses or goggles with

] ) ) OSHA 29 CFR 1910.133 or EU
Eyes/Face side protection. A face shield
) EN166[1]

may be appropriate for splash

hazards.

Chemically resistant gloves.

Glove material selection

Evaluate based on workplace
Hands should be based on the
- - hazards[1]

specific laboratory conditions

and duration of use.

Protective clothing, such as a Select based on workplace
Body lab coat. Long-sleeved clothing  hazards and exposure

is recommended.

duration[1][2]

Respiratory

Use only in a well-ventilated
area. If inhalation of fumes is a
risk, use a NIOSH-approved

respirator.

NIOSH/MSHA approved|3]

Hazard and Precautionary Data

Proper handling and storage are crucial to prevent accidents.

hazards and the necessary precautionary measures.

This table outlines the primary
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Hazard Category

GHS Hazard Statement

Precautionary Statements

Flammability

H227: Combustible liquid[4]

P210: Keep away from heat,
sparks, open flames, and hot

surfaces. — No smoking.[4]

Skin Contact

H315: Causes skin irritation[4]

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P302+P352: IF ON
SKIN: Wash with plenty of
soap and water. P332+P313: If
skin irritation occurs: Get
medical advice/attention.
P362: Take off contaminated
clothing and wash before

reuse.[1]

Eye Contact

H319: Causes serious eye

irritation[4]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.[1]

Inhalation

H335: May cause respiratory

irritation[4]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
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POISON CENTER or
doctor/physician if you feel

unwell.[1]

P403+P233: Store in a well-

Not explicitly stated, but good ventilated place. Keep

Storage
practice applies container tightly closed. P405:
Store locked up.[1]
P273: Avoid release to the
environment. P501: Dispose of
Disposal H402: Harmful to aquatic life contents/container to an

approved waste disposal plant.

[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,3-Dimethoxybenzene is essential for
safe handling and experimental design.

Property Value

Molecular Formula CsH1002[1]

Molecular Weight 138.16 g/mol [1]

Appearance Colorless to light brown liquid[2][5]
Boiling Point 217-218 °C[1]

Melting Point -52 °C[6]

Flash Point 88 °C (190.4 °F) - closed cup
Density 1.055 g/mL at 25 °C

Solubility Slightly soluble in water[5]

Experimental Workflow: Handling and Disposal of 1,3-
Dimethoxybenzene-D10
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The following diagram outlines the standard operating procedure for the use and disposal of

1,3-Dimethoxybenzene-D10.

Workflow for Handling and Disposal of 1,3-Dimethoxybenzene-D10

Preparation

Review Safety Data Sheet (SDS)

Y

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Y

(Fume Hood)

Ensure proper ventilation

Proceed to handling

Handling & Exp;'rimentation

in a fume hood

Dispense 1,3-Dimethoxybenzene-D10

Y

Perform experimental procedure

:

Keep container tightly closed when not in use

Generate waste

After use

End of experiment

ste Management & Disposal

Segregate waste into a designated,
labeled hazardous waste container

\

Dispose of contaminated materials

(e.g., pipette tips, gloves) in the same container

/

Arrange for disposal by a certified
hazardous waste contractor

After waste removal

Post-Experiment Cleanup

Decontaminate work surfaces

A

Remove and properly dispose of PPE

A

Wash hands thoroughly
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Caption: Standard operating procedure for 1,3-Dimethoxybenzene-D10.

Operational Plan

1.

Pre-Experiment Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1,3-dimethoxybenzene.

Ensure that a properly functioning chemical fume hood is available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

Assemble all necessary PPE as detailed in the table above.

. Handling and Experimentation:

All handling of 1,3-Dimethoxybenzene-D10 should be conducted within a chemical fume
hood to minimize inhalation exposure.[1]

Avoid contact with skin and eyes.[1]

Keep the container tightly closed when not in use to prevent the release of vapors.[1]

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it into a suitable, labeled container for disposal.[7]

. Post-Experiment Cleanup:

Decontaminate all surfaces that may have come into contact with the chemical.

Remove PPE carefully to avoid contaminating skin.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Disposal Plan

1.

Waste Segregation and Storage:
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BENGHE Safety Operating Guide

Check Availability & Pricing

» All waste containing 1,3-Dimethoxybenzene-D10, including contaminated consumables
(e.g., pipette tips, gloves, absorbent materials), must be collected in a designated and clearly
labeled hazardous waste container.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials and sources of ignition.[1][8]

2. Final Disposal:

e Disposal of chemical waste must be carried out in accordance with all applicable federal,
state, and local regulations.[1]

» Engage a certified hazardous waste disposal contractor for the final removal and disposal of
the waste. Do not attempt to dispose of this chemical in the regular trash or down the drain.

[1]8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1460104#personal-protective-equipment-for-
handling-1-3-dimethoxybenzene-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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